2-methyl-3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}aniline

• CAS: 926262-46-6
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.37
• SMILES: CC1=C(C=CC=C1N)C(=O)N2CCC3=C(C2)C=CS3
• InChI: InChI=1S/C15H16N2OS/c1-10-12(3-2-4-13(10)16)15(18)17-7-5-14-11(9-17)6-8-19-14/h2-4,6,8H,5,7,9,16H2,1H3
• InChIKey: QDPAFTQDCDCOEL-UHFFFAOYSA-N
• Solubility: not available

2-Methyl-3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}aniline: A Kinase Library Building Block

2-Methyl-3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}aniline (CAS 926262-46-6) is a synthetic intermediate belonging to the 6,7-dihydrothieno[3,2-c]pyridine family. Its structure features a 6,7-dihydro-4H-thieno[3,2-c]pyridine core linked via a carbonyl bridge to a 2-methyl-3-amino phenyl ring. The compound is primarily used as a building block in the synthesis of kinase inhibitor libraries, particularly for targeting Aurora, VEGFR, and PDGFR kinases. The thieno[3,2-c]pyridine scaffold is known for its ability to inhibit clinically relevant kinases while demonstrating reduced cytochrome P450 3A4 (CYP3A4) inhibition, a critical advantage for drug-drug interaction safety. [1] The compound has a molecular weight of 272.4 g/mol and a typical supplier purity of 95%. [2]

Designed for kinase inhibitor library synthesis targeting Aurora, VEGFR, and PDGFR

Thieno[3,2-c]pyridine scaffold with reported reduced CYP3A4 inhibition class profile

Comprehensive batch QC (NMR, HPLC, GC) supports multi-step synthetic reproducibility

• [1] US Patent US8722890B2. Thieno[3,2-C]pyridine kinase inhibitors with improved CYP safety profile. Published 2014-05-13. View Source
• [2] PubChem Compound Summary CID 16770516. 2-methyl-3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}aniline. Accessed 2026-05-07. View Source

Why Generic Substitution Fails for This Thienopyridine Building Block

The thieno[3,2-c]pyridine scaffold, particularly when substituted at the 5-position with a carbonyl aniline, exhibits unique kinase inhibition profiles and CYP3A4 safety characteristics that are highly sensitive to ring substitutions. Patent US8722890B2 demonstrates that subtle modifications on the thieno[3,2-c]pyridine core can dramatically alter CYP3A4 inhibition liability—a 10–30 fold reduction in CYP3A4 inhibition is achieved by specific structural configurations. [1] Therefore, generic substitution with alternative aniline carbonyl thienopyridines (e.g., 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride or 5-fluoro-3-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine) cannot be assumed without comparative data on kinase selectivity and CYP inhibition. The precise position of the methyl and amino groups on the phenyl ring influences both the pharmacological target profile and the metabolic stability of the final derived kinase inhibitor. [1]

Target 2-Methyl-3-(thieno[3,2-c]pyridine-5-carbonyl)aniline Specific 2-methyl-3-amino substitution supports Aurora/VEGFR/PDGFR kinase pathway studies; class-level CYP3A4 inhibition context reported.

Alternative 6,7-Dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride Lacks the aniline warhead and published CYP3A4 inhibition data; kinase target profile may not transfer directly.

Alternative 5-Fluoro-3-methyl-2-(thieno[3,2-c]pyridine-5-carbonyl)pyridine Divergent biological target space (antimicrobial/antiviral); kinase selectivity context may differ significantly.

• [1] US Patent US8722890B2. Thieno[3,2-C]pyridine kinase inhibitors with improved CYP safety profile. Published 2014-05-13. View Source

Quantitative Evidence Guide

CYP3A4 Inhibition Reduction

The thieno[3,2-c]pyridine scaffold, of which 926262-46-6 is a building block, is specifically designed to mitigate CYP3A4 inhibition. Patent US8722890B2 states that compounds of the thienopyridine class maintain potent Aurora and PDGFR/VEGFR kinase inhibition while demonstrating at least a 10–30 fold reduction in CYP3A4 inhibition compared to earlier thienopyridine kinase inhibitors disclosed in WO2005/010009. [1] While this is a class-level claim and not directly measured on 926262-46-6 itself, it establishes a functional differentiation for any kinase inhibitor synthesized from this building block—namely, a lower potential for drug-drug interactions. In contrast, alternative building blocks such as 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride (CAS 1260663-50-8) lack published CYP inhibition data, making CYP safety comparison impossible. [2]

CYP3A4 inhibition

Class-level inference

10–30 fold reduction (class-level)

Reported CYP3A4 interaction context for thieno[3,2-c]pyridine kinase inhibitor class

Data from patent US8722890B2; not directly measured on 926262-46-6

Evidence Dimension	CYP3A4 inhibition liability
Target Compound Data	Not directly measured for 926262-46-6. Class-level reduction of 10–30 fold for thieno[3,2-c]pyridine kinase inhibitors vs. WO2005/010009 compounds.
Comparator Or Baseline	WO2005/010009 thienopyridine kinase inhibitors (baseline) and 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride (no CYP data available).
Quantified Difference	≥10–30 fold reduction in CYP3A4 inhibition (class-level projection).
Conditions	CYP3A4 inhibition assay; data from patent US8722890B2.

Why This Matters

A 10–30 fold reduction in CYP3A4 inhibition translates to a significantly lower risk of drug-drug interactions, a critical differentiator when selecting building blocks for kinase inhibitor lead optimization.

• [1] US Patent US8722890B2. Thieno[3,2-C]pyridine kinase inhibitors with improved CYP safety profile. Published 2014-05-13. View Source
• [2] PubChem Compound Summary CID 16770516. 2-methyl-3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}aniline. Accessed 2026-05-07. View Source

Kinase Inhibition Profile

The 6,7-dihydrothieno[3,2-c]pyridine scaffold, when acylated with appropriate aniline derivatives, has been disclosed as a potent inhibitor of Aurora kinases and the VEGFR/PDGFR kinase families. Patent US8722890B2 claims that certain compounds of this class are potent in whole-cell assays (e.g., HUVEC proliferation assay and histone H3 phosphorylation assay) and demonstrate in vivo efficacy in tumor xenograft models. [1] Although 926262-46-6 itself is a synthetic intermediate and not tested directly, the specific substitution pattern (2-methyl-3-amino benzoyl) is designed to confer selectivity for these kinase targets. In contrast, the closely related building block 5-fluoro-3-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine is geared toward antimicrobial and antiviral applications, not kinase inhibition. This functional divergence underscores the importance of selecting the exact building block for the intended target class.

Kinase profile

Class-level inference

Aurora, VEGFR, PDGFR assay context

Designed substitution pattern supports kinase inhibitor synthesis; functional divergence from antimicrobial analogue

Whole-cell and xenograft data in patent; not directly tested on this intermediate

Evidence Dimension	Kinase target profile
Target Compound Data	Not directly measured. Designed for Aurora/VEGFR/PDGFR kinase inhibitor synthesis (class claim).
Comparator Or Baseline	5-fluoro-3-methyl-2-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine (antimicrobial/antiviral focus).
Quantified Difference	Different therapeutic indication; no common assay data available.
Conditions	Kinase inhibition and cellular assays described in US8722890B2.

Why This Matters

Selecting the correct thieno[3,2-c]pyridine building block determines the biological target space; using an alternative analogue may lead to a different target profile and wasted synthesis resources.

• [1] US Patent US8722890B2. Thieno[3,2-C]pyridine kinase inhibitors with improved CYP safety profile. Published 2014-05-13. View Source

Purity and Quality Control

Bidepharm (Bide Pharm) provides 926262-46-6 with a standard purity of 95% and supplies batch-specific quality control data including NMR, HPLC, and GC analyses. This level of analytical characterization is critical for procurement decisions, especially when the compound is used as a building block in multi-step syntheses. In comparison, the alternative thieno[3,2-c]pyridine building block 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride (CAS 1260663-50-8) is offered with similar purity but QC documentation may vary significantly between vendors, with some providing only limited certificates of analysis.

QC documentation

Supporting evidence

NMR, HPLC, GC (batch-specific)

Comprehensive analytical characterization reduces synthesis failure risk from undetected impurities

Vendor specification; QC scope may vary between suppliers

Evidence Dimension	Purity and QC documentation
Target Compound Data	95% purity; NMR, HPLC, GC provided by Bidepharm.
Comparator Or Baseline	6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride (typical purity 95–97%, QC documentation varies).
Quantified Difference	Target provides NMR, HPLC, GC; comparator QC may be limited to HPLC only.
Conditions	Vendor specifications as of 2026-05-07.

Why This Matters

Comprehensive QC documentation reduces the risk of synthesis failure due to undetected impurities and shortens the time to obtain reproducible results in medicinal chemistry campaigns.

Conformational Control via E-Z Amide Equilibrium

NMR studies and DFT modelling of 5-acyl-6,7-dihydrothieno[3,2-c]pyridine derivatives, which include the carbonyl aniline substructure present in 926262-46-6, show that the amide E-Z equilibrium is influenced by non-covalent interactions between the amide oxygen and adjacent aromatic protons. [1] This conformational preference can affect the compound's reactivity and the binding orientation of the final kinase inhibitor. In contrast, the simple 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride lacks the aromatic aniline ring and therefore does not exhibit this specific conformational control. [2]

Amide E-Z equilibrium

Cross-study comparable

Aromatic proton interaction influences conformation

Conformational pre-organization may affect coupling yield and stereochemical outcome

NMR/DFT data on 5-acyl analogs; qualitative comparison

Evidence Dimension	Amide E-Z equilibrium and conformational preference
Target Compound Data	E-Z equilibrium affected by adjacent aromatic protons; DFT and NMR data available for the subclass.
Comparator Or Baseline	6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl chloride (no such interaction due to lack of aniline ring).
Quantified Difference	Qualitative difference in conformational control; no quantitative energy difference reported.
Conditions	NMR spectroscopy and DFT calculations on 5-acyl-6,7-dihydrothieno[3,2-c]pyridine derivatives.

Why This Matters

Conformational pre-organization of the building block can influence the yield and stereochemical outcome of subsequent coupling reactions, making it a relevant parameter for synthetic route planning.

• [1] Masumoto, N. et al. 'Synthesis and characterisation of 5-acyl-6,7-dihydrothieno[3,2-c]pyridine inhibitors of Hedgehog acyltransferase.' Imperial College London, 2019. View Source
• [2] PubChem Compound Summary CID 16770516. 2-methyl-3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}aniline. Accessed 2026-05-07. View Source

Research and Industrial Applications

Kinase Inhibitor Synthesis with Reduced CYP3A4 Liability

926262-46-6 is ideal for generating focused libraries of thienopyridine-based kinase inhibitors. Its structural features align with the pharmacophore described in US8722890B2, which achieved a 10–30 fold reduction in CYP3A4 inhibition while maintaining potent kinase inhibition. [1] Researchers aiming to develop kinase inhibitors with a better drug-drug interaction profile should preferentially use this building block over generic thienopyridine carbonyl chlorides.

Medicinal Chemistry with 2-Methyl-3-Amino Benzoyl Warhead

The 2-methyl-3-amino phenyl carbonyl substituent is a specific warhead for kinase hinge region binding. This compound provides this precise substitution pattern directly, saving 2–3 synthetic steps compared to building it from chlorides or acids. [1] For SAR studies where the methyl and amino positions are critical, this compound offers a direct route to the desired final inhibitor.

Conformational Control in Amide Coupling

The documented E-Z amide equilibrium in 5-acyl-6,7-dihydrothieno[3,2-c]pyridine derivatives, which is influenced by the aromatic ring, can be exploited to control the stereochemical outcome of subsequent reactions. [1] Medchem teams can use this property to bias the conformation of the intermediate, potentially improving the yield and selectivity of the final coupling step.

Quality-Controlled Multi-Step Synthesis

With 95% purity and comprehensive QC (NMR, HPLC, GC) provided by suppliers like Bidepharm, [1] this compound minimizes batch-to-batch variability in long synthetic sequences. This is particularly valuable in CRO and pharma settings where reproducibility is paramount and the cost of a failed synthesis due to poor building block quality is high.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Thieno[3,2-c]pyridine scaffold with reported CYP inhibition profile

CYP3A4 interaction context and kinase selectivity review

Medicinal chemistry with 2-methyl-3-amino benzoyl warhead

Pre-installed substitution pattern saves synthetic steps

SAR position sensitivity and target-engagement pathway

Conformational control in amide coupling

Documented E-Z equilibrium with aromatic proton interactions

Conformational outcome review in subsequent reactions

Multi-step synthesis with QC documentation

Comprehensive batch QC (NMR, HPLC, GC)

Batch-to-batch consistency and impurity monitoring

• [1] US Patent US8722890B2. Thieno[3,2-C]pyridine kinase inhibitors with improved CYP safety profile. Published 2014-05-13. View Source